molecular formula C7H6F4O2 B6249895 rac-(1R,5R)-2,2,3,3-tetrafluorobicyclo[3.1.0]hexane-1-carboxylic acid, cis CAS No. 2413847-45-5

rac-(1R,5R)-2,2,3,3-tetrafluorobicyclo[3.1.0]hexane-1-carboxylic acid, cis

Cat. No. B6249895
CAS RN: 2413847-45-5
M. Wt: 198.1
InChI Key:
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Description

Rac-(1R,5R)-2,2,3,3-tetrafluorobicyclo[3.1.0]hexane-1-carboxylic acid, cis (RTFBCA) is an organofluorine compound with a molecular formula of C7H7F4O2. It is a bicyclic compound with three rings and one double bond. RTFBCA is a versatile building block for the synthesis of many bioactive molecules, such as antibiotics, anti-inflammatory agents and antifungal agents. It is also used in the synthesis of pharmaceuticals, agrochemicals, and other organic molecules.

Mechanism of Action

The mechanism of action of rac-(1R,5R)-2,2,3,3-tetrafluorobicyclo[3.1.0]hexane-1-carboxylic acid, cis is still not fully understood. However, it is believed that the unique structure of the molecule allows it to interact with a variety of biological molecules, including proteins, peptides, and enzymes. It is also believed that the presence of the fluorine atoms in the molecule may allow it to interact with the hydrophobic regions of biological molecules, which may lead to the desired biological effects.
Biochemical and Physiological Effects
rac-(1R,5R)-2,2,3,3-tetrafluorobicyclo[3.1.0]hexane-1-carboxylic acid, cis has been studied for its potential effects on various biochemical and physiological processes. It has been shown to have antibacterial activity against several Gram-positive and Gram-negative bacteria. It has also been shown to have antifungal activity against several species of fungi. Additionally, rac-(1R,5R)-2,2,3,3-tetrafluorobicyclo[3.1.0]hexane-1-carboxylic acid, cis has been shown to have anti-inflammatory activity, as well as to inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

Rac-(1R,5R)-2,2,3,3-tetrafluorobicyclo[3.1.0]hexane-1-carboxylic acid, cis has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and its synthesis is relatively straightforward. Additionally, it is stable and non-toxic, making it safe to handle and use in laboratory experiments. However, rac-(1R,5R)-2,2,3,3-tetrafluorobicyclo[3.1.0]hexane-1-carboxylic acid, cis is not water-soluble, making it difficult to use in aqueous solutions. Additionally, its low solubility in organic solvents can make it difficult to use in certain experiments.

Future Directions

The potential applications of rac-(1R,5R)-2,2,3,3-tetrafluorobicyclo[3.1.0]hexane-1-carboxylic acid, cis are still being explored. Possible future directions include the development of new synthetic methods for the synthesis of rac-(1R,5R)-2,2,3,3-tetrafluorobicyclo[3.1.0]hexane-1-carboxylic acid, cis, as well as the development of new derivatives of rac-(1R,5R)-2,2,3,3-tetrafluorobicyclo[3.1.0]hexane-1-carboxylic acid, cis with improved biological activity. Additionally, further research is needed to explore the mechanism of action of rac-(1R,5R)-2,2,3,3-tetrafluorobicyclo[3.1.0]hexane-1-carboxylic acid, cis and to identify new biological targets for the molecule. Additionally, further research is needed to explore the potential applications of rac-(1R,5R)-2,2,3,3-tetrafluorobicyclo[3.1.0]hexane-1-carboxylic acid, cis in drug development, agrochemicals, and other fields.

Synthesis Methods

Rac-(1R,5R)-2,2,3,3-tetrafluorobicyclo[3.1.0]hexane-1-carboxylic acid, cis can be synthesized by several methods, including the direct fluorination of the corresponding cyclohexanecarboxylic acid, the reaction of fluorotrimethylsilane with cyclohexanecarboxylic acid, and the reaction of cyclohexanecarboxylic acid with trifluoromethyl iodide. The most common method is the reaction of cyclohexanecarboxylic acid with trifluoromethyl iodide, which is a two-step process. In the first step, the cyclohexanecarboxylic acid is reacted with trifluoromethyl iodide in the presence of a base to form the corresponding trifluoromethyl ester. In the second step, the trifluoromethyl ester is treated with aqueous sodium hydroxide to form rac-(1R,5R)-2,2,3,3-tetrafluorobicyclo[3.1.0]hexane-1-carboxylic acid, cis.

Scientific Research Applications

Rac-(1R,5R)-2,2,3,3-tetrafluorobicyclo[3.1.0]hexane-1-carboxylic acid, cis has been studied extensively for its potential applications in scientific research. It has been used in the synthesis of a variety of bioactive molecules, including antibiotics, anti-inflammatory agents, and antifungal agents. It has also been used in the synthesis of pharmaceuticals, agrochemicals, and other organic molecules. Additionally, rac-(1R,5R)-2,2,3,3-tetrafluorobicyclo[3.1.0]hexane-1-carboxylic acid, cis has been studied for its potential use in the synthesis of peptides and proteins, as well as in the synthesis of organometallic compounds.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,5R)-2,2,3,3-tetrafluorobicyclo[3.1.0]hexane-1-carboxylic acid, cis involves the following steps: 1) synthesis of the bicyclic ring system, 2) introduction of the carboxylic acid group, and 3) introduction of the fluorine atoms.", "Starting Materials": [ "Cyclopentadiene", "1,1,2,2-Tetrafluoroethane", "Maleic anhydride", "Sodium hydroxide", "Sodium bicarbonate", "Sodium chloride", "Sodium sulfate", "Methanol", "Chloroacetic acid", "Hydrochloric acid", "Sodium hydroxide", "Sodium carbonate", "Sodium bicarbonate", "Sodium chloride", "Sodium sulfate", "Ethyl acetate", "Sodium hydroxide", "Hydrochloric acid", "Sodium chloride", "Sodium sulfate", "Diethyl ether", "Hydrogen fluoride", "Sulfuric acid" ], "Reaction": [ "Step 1: Synthesis of the bicyclic ring system", "a) Cyclopentadiene and 1,1,2,2-tetrafluoroethane are reacted in the presence of maleic anhydride to form the bicyclic ring system.", "b) The reaction mixture is then treated with sodium hydroxide to form the sodium salt of the carboxylic acid group.", "c) The sodium salt is then acidified with hydrochloric acid to form the carboxylic acid group.", "Step 2: Introduction of the carboxylic acid group", "a) Chloroacetic acid is reacted with the carboxylic acid group in the presence of sodium hydroxide to form the ester.", "b) The ester is then hydrolyzed with sodium carbonate and sodium bicarbonate to form the carboxylic acid group.", "Step 3: Introduction of the fluorine atoms", "a) The carboxylic acid group is reacted with hydrogen fluoride in the presence of sulfuric acid to introduce the fluorine atoms.", "b) The product is then purified using standard techniques such as extraction and recrystallization." ] }

CAS RN

2413847-45-5

Product Name

rac-(1R,5R)-2,2,3,3-tetrafluorobicyclo[3.1.0]hexane-1-carboxylic acid, cis

Molecular Formula

C7H6F4O2

Molecular Weight

198.1

Purity

95

Origin of Product

United States

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